Cas no 2097873-49-7 (N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide)

• Product Name: N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide
• CAS No: 2097873-49-7
• MF: C₁₇H₂₅ClN₂O₃S
• MW: 372.910002470016
• CID: 6507966
• PubChem ID: 126850553
• Update Time: 2025-08-03

N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide
• 2097873-49-7
• N-[(4-chlorophenyl)methyl]-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide
• AKOS032457213
• F6441-0448
• N-[(4-chlorophenyl)methyl]-3-(2-methylpropylsulfonyl)piperidine-1-carboxamide

• Inchi： 1S/C17H25ClN2O3S/c1-13(2)12-24(22,23)16-4-3-9-20(11-16)17(21)19-10-14-5-7-15(18)8-6-14/h5-8,13,16H,3-4,9-12H2,1-2H3,(H,19,21)
• InChI Key： HYBCROSTNWBKLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(N1CCCC(C1)S(CC(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 372.1274415g/mol
• Monoisotopic Mass: 372.1274415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide

N-(4-Chlorophenyl)methyl-3-(2-Methylpropanesulfonyl)piperidine-1-Carboxamide: A Comprehensive Overview

The compound N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide, identified by the CAS number 2097873-49-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural properties and promising biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide is characterized by a piperidine ring, which serves as the central framework. The piperidine moiety is substituted with a 4-chlorophenyl methyl group at the nitrogen atom, providing enhanced stability and potential for bioavailability. Additionally, the 3-position of the piperidine ring is adorned with a 2-methylpropanesulfonyl group, which introduces a sulfonamide functionality. This substitution pattern not only imparts unique electronic properties but also enhances the molecule's ability to interact with biological targets.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have revealed that the compound exhibits remarkable thermal stability and solubility in organic solvents, making it suitable for various industrial applications. Furthermore, computational modeling has been utilized to predict its pharmacokinetic properties, which are critical for its potential use in drug delivery systems.

In terms of biological activity, N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide has shown promising results in vitro assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer progression, suggesting its potential as an anticancer agent. Moreover, its sulfonamide group has been implicated in modulating ion channels, which could be exploited for treating neurological disorders.

The synthesis of this compound involves a multi-step process that begins with the preparation of the piperidine ring followed by successive substitution reactions to introduce the functional groups. The use of environmentally friendly reagents and catalysts has been emphasized in recent synthetic protocols to align with green chemistry principles. These advancements not only improve the efficiency of the synthesis but also reduce the environmental footprint associated with its production.

In conclusion, N-(4-chlorophenyl)methyl-3-(2-methylpropanesulfonyl)piperidine-1-carboxamide represents a cutting-edge molecule with diverse applications across chemical and pharmaceutical industries. Its unique structure, coupled with its promising biological activity, positions it as a valuable asset in drug discovery and development. Continued research into its properties will undoubtedly unlock further potential applications, solidifying its role as an essential compound in modern chemistry.